Cas no 83430-97-1 (2-(1H-pyrazol-1-yl)phenol)

• Product Name: 2-(1H-pyrazol-1-yl)phenol
• CAS No: 83430-97-1
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD20326185
• CID: 4206264
• PubChem ID: 15568328
• Update Time: 2025-05-25

2-(1H-pyrazol-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1H-pyrazol-1-yl)-
• 2-(1H-pyrazol-1-yl)phenol
• BMTGLHWYLKPGMY-UHFFFAOYSA-N
• EN300-204943
• AKOS013758194
• 2-(pyrazol-1-yl)phenol
• SCHEMBL206362
• MFCD20326185
• DB-407943
• 83430-97-1
• DTXSID301312350
• G71622
• SY364238

• MDL： MFCD20326185
• Inchi： 1S/C9H8N2O/c12-9-5-2-1-4-8(9)11-7-3-6-10-11/h1-7,12H
• InChI Key： BMTGLHWYLKPGMY-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1N1C=CC=N1

Computed Properties

• Exact Mass: 160.063662883g/mol
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on 2-(1H-pyrazol-1-yl)phenol

Introduction to 2-(1H-pyrazol-1-yl)phenol (CAS No. 83430-97-1)

2-(1H-pyrazol-1-yl)phenol, identified by its Chemical Abstracts Service (CAS) number 83430-97-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure characterized by a five-membered ring containing two nitrogen atoms. The presence of a phenolic hydroxyl group in its molecular framework enhances its potential as a bioactive scaffold, making it a subject of extensive study for its pharmacological properties.

The structural motif of 2-(1H-pyrazol-1-yl)phenol combines the versatility of the pyrazole ring with the reactivity of the phenol group, offering multiple sites for functionalization and interaction with biological targets. This dual functionality has positioned it as a promising candidate in the development of novel therapeutic agents. Recent advancements in drug discovery have highlighted the importance of such hybrid structures, which often exhibit enhanced binding affinity and selectivity compared to their individual components.

In the realm of medicinal chemistry, 2-(1H-pyrazol-1-yl)phenol has been explored for its potential applications in various therapeutic areas. One of the most compelling aspects of this compound is its ability to modulate inflammatory pathways, making it a candidate for treating chronic inflammatory diseases. Studies have demonstrated that pyrazole derivatives can interact with enzymes and receptors involved in inflammation, thereby reducing oxidative stress and mitigating inflammatory responses.

Moreover, the phenolic group in 2-(1H-pyrazol-1-yl)phenol contributes to its antioxidant properties, which are increasingly recognized for their role in preventing cellular damage caused by reactive oxygen species. This dual mechanism—anti-inflammatory and antioxidant—makes it an attractive candidate for therapeutic intervention in conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders.

Recent research has also explored the antimicrobial properties of 2-(1H-pyrazol-1-yl)phenol. The pyrazole ring is known to disrupt bacterial cell membranes and inhibit key metabolic pathways, while the phenolic group can enhance these effects through hydrogen bonding interactions. Preliminary studies have shown promising results against Gram-positive bacteria, including strains resistant to conventional antibiotics. This finding is particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial agents are urgently needed.

The synthesis of 2-(1H-pyrazol-1-yl)phenol involves multi-step organic reactions that typically begin with the condensation of hydrazine with appropriate carbonyl compounds to form the pyrazole core. Subsequent functionalization introduces the phenolic group at the desired position on the pyrazole ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating further exploration of this compound's pharmacological potential.

In conclusion, 2-(1H-pyrazol-1-yl)phenol (CAS No. 83430-97-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities. Its potential applications in anti-inflammatory, antioxidant, and antimicrobial therapies highlight its importance as a lead compound for drug development. As research continues to uncover new insights into its mechanisms of action and therapeutic efficacy, 2-(1H-pyrazol-1-yl)phenol is poised to play a crucial role in addressing some of today's most pressing medical challenges.